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Compound of Interest

Compound Name: SYBR Green Il (lonic form)

Cat. No.: B12380428

Introduction

SYBR® Green Il is a highly sensitive, fluorescent nucleic acid stain predominantly used for the
detection of RNA and single-stranded DNA (ssDNA) in electrophoretic gels.[1] It offers a
significant improvement in detection sensitivity compared to conventional stains like ethidium
bromide (EtBr).[2] The remarkable sensitivity of SYBR Green Il is attributed to its high
fluorescence quantum yield when bound to RNA, strong binding affinity, and substantial
fluorescence enhancement upon binding.[3] A key advantage is its low intrinsic fluorescence,
which results in minimal background in gels, eliminating the need for destaining steps and
allowing for long film exposures to detect minute amounts of RNA.[2][3] Furthermore, its
fluorescence is not quenched by common denaturing agents such as urea and formaldehyde,
making it ideal for analyzing RNA from denaturing gels without prior washing.[2][4]

Performance Characteristics

SYBR® Green Il demonstrates superior performance metrics compared to ethidium bromide
for RNA staining. The fluorescence quantum yield of the RNA/SYBR Green Il complex is over
seven times greater than that of the RNA/ethidium bromide complex.[5][6]

Table 1: Performance Comparison: SYBR® Green Il vs. Ethidium Bromide
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Parameter SYBR® Green Il Ethidium Bromide Citation

~100 pg (254 nm epi-

Detection Limit illumination)~500 pg
] ~1.5ng [2][3]
(Nondenaturing Gels) (300 nm
transillumination)
~1 ng (254 nm epi-
Detection Limit illumination)~4 ng >1.5 ng (requires P11
(Denaturing Gels) (300 nm extensive washing)
transillumination)
Fluorescence
Quantum Yield (bound ~0.54 ~0.07 [31[5][6]
to RNA)
Fluorescence >10x greater than
o _ <30-fold [31[7]
Enhancement Ethidium Bromide
o _ Yes (for optimal
Destaining Required No [31[5]

sensitivity)

Table 2: Spectral Properties of SYBR® Green Il

Property Wavelength (nm) Citation
Primary Excitation Maximum 497 [2][5][6]
Secondary Excitation Peak ~254 [2][5][6]
Emission Maximum 520 [2][5][6]

Mechanism of Action

SYBR® Green Il is an intercalating dye that binds to nucleic acids. In solution, the unbound dye
exhibits very low intrinsic fluorescence. Upon binding to RNA, it undergoes a conformational
change that leads to a dramatic increase in its fluorescence quantum yield, emitting a bright
green light upon excitation.[3] This interaction is the basis for its high signal-to-noise ratio.
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SYBR Green Il Staining Mechanism
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& Size
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: SYBR® Green Il for RNA Gel
Electrophoresis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380428#sybr-green-ii-protocol-for-rna-gel-
electrophoresis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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